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Solubility of Acetylene in Water: A Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of acetylene in water,
presenting quantitative data across various temperatures, detailed experimental protocols for
its determination, and a visualization of the experimental workflow. This information is critical
for professionals in research and development where acetylene may be used as a reagent or
intermediate in aqueous environments.

Data Presentation: Solubility of Acetylene in Water

The solubility of acetylene in water is dependent on temperature. The following table
summarizes the mole fraction solubility of acetylene in water at a partial pressure of 1 atm,
calculated using the equation provided by Fogg and Gerrard (1991).

Equation for Mole Fraction Solubility (x): In(x) = A+ B/T + C *In(T) + D*T
Constants for Acetylene in Water:
e A=-156.51

« B=28160.2
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e C=21.403

e D=0

T is the temperature in Kelvin.

Solubility ( g/100

Temperature (°C) Temperature (K) Mole Fraction (x) mL)

1 274.15 0.000751 0.188
5 278.15 0.000673 0.169
10 283.15 0.000589 0.148
15 288.15 0.000520 0.130
20 293.15 0.000463 0.116
25 298.15 0.000415 0.104
30 303.15 0.000375 0.094
40 313.15 0.000313 0.078
50 323.15 0.000267 0.067
60 333.15 0.000231 0.058
70 343.15 0.000203 0.051

Note: The solubility in g/100 mL is calculated from the mole fraction assuming the density of the
solution is approximately 1 g/mL. At 15 °C, one liter of water can dissolve approximately 1.1
liters of acetylene under atmospheric pressure[1]. Another source states the solubility in water
is 1200 mg/L at 25 °C.

Experimental Protocols

The determination of acetylene solubility in water is typically performed using a volumetric or
thermodynamic method. A common approach is the static saturation method, where a known
volume of water is brought into equilibrium with acetylene gas at a constant temperature and
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pressure. The amount of dissolved gas is then determined by measuring the change in the gas
volume.

Apparatus:
A typical apparatus for measuring gas solubility consists of the following components:

o Equilibrium Vessel: A thermostatted vessel of a known volume where the solvent (water) and
the gas (acetylene) are brought into contact and equilibrium is established. This vessel is
often equipped with a magnetic stirrer to facilitate dissolution.

o Gas Burette: A calibrated cylinder with a piston used to accurately measure the volume of
gas introduced into the equilibrium vessel.

e Pressure Transducer: A device to precisely measure the pressure within the system.

o Temperature Control System: A water bath or thermostat to maintain a constant temperature
in the equilibrium vessel.

e Vacuum Pump: To evacuate the apparatus before introducing the gas and solvent.
Procedure:

» Degassing the Solvent: A known volume of distilled water is placed in the equilibrium vessel.
The water is thoroughly degassed to remove any dissolved air. This can be achieved by
repeated freeze-pump-thaw cycles under vacuum or by sonication under vacuum.

o Evacuation of the Apparatus: The entire apparatus, including the gas lines and the space
above the degassed water in the equilibrium vessel, is evacuated using a vacuum pump.

« Introduction of Acetylene: A known initial volume of acetylene gas is introduced into the gas
burette.

o Equilibration: The acetylene gas is then allowed to come into contact with the degassed
water in the equilibrium vessel. The mixture is stirred continuously to ensure that equilibrium
is reached. The temperature and pressure are constantly monitored.
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» Volume Measurement: Once the pressure in the system stabilizes, indicating that equilibrium
has been reached, the final volume of the gas in the burette is recorded.

e Calculation: The amount of acetylene dissolved in the water is calculated from the difference
between the initial and final volumes of the gas in the burette, taking into account the vapor
pressure of water at the experimental temperature.

A novel and safer method for measuring acetylene solubility involves using a micro-solubility
measurement device with a small inner diameter quartz tube containing a very small amount of
acetylene.[2] This "intrinsic safety" approach minimizes the risks associated with handling
pressurized acetylene.[2]

Mandatory Visualization

The following diagram illustrates the logical workflow of a typical experimental procedure for
determining the solubility of acetylene in water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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